2-Hydroxyethyl methacrylate 2-Hydroxyethyl methacrylate 2-Hydroxyethyl methacrylate (HEMA) was the first monomer to be used to synthesize hydrogels for biomedical applications. The water swelling properties of HEMA are enhanced by copolymerization with more hydrophilic monomers. HEMA finds wide applications for drug delivery.
2-Hydroxyethyl methacrylate (HEMA) is biocompatible in nature. Polymeric hydrogel scaffold can be produced by polymerizing HEMA in water.
2-Hydroxyethyl Methacrylate is a hydroxyester compound and a resin monomer used in desensitizing dentin. By applying 2-hydroxyethyl methacrylate locally to sensitive teeth, sensitive areas in the teeth get sealed and block the dentinal tubules at the dentin surface from stimuli that cause pain. This prevents excitation of the tooth nerve and relieves pain caused by tooth hypersensitivity.
2-hydroxyethyl methacrylate is an enoate ester that is the monomethacryloyl derivative of ethylene glycol. It has a role as a polymerisation monomer and an allergen. It derives from an ethylene glycol and a methacrylic acid.
Brand Name: Vulcanchem
CAS No.: 868-77-9
VCID: VC21098431
InChI: InChI=1S/C6H10O3/c1-5(2)6(8)9-4-3-7/h7H,1,3-4H2,2H3
SMILES: CC(=C)C(=O)OCCO
Molecular Formula: C6H10O3
Molecular Weight: 130.14 g/mol

2-Hydroxyethyl methacrylate

CAS No.: 868-77-9

Cat. No.: VC21098431

Molecular Formula: C6H10O3

Molecular Weight: 130.14 g/mol

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2-Hydroxyethyl methacrylate - 868-77-9

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Description 2-Hydroxyethyl methacrylate (HEMA) was the first monomer to be used to synthesize hydrogels for biomedical applications. The water swelling properties of HEMA are enhanced by copolymerization with more hydrophilic monomers. HEMA finds wide applications for drug delivery.
2-Hydroxyethyl methacrylate (HEMA) is biocompatible in nature. Polymeric hydrogel scaffold can be produced by polymerizing HEMA in water.
2-Hydroxyethyl Methacrylate is a hydroxyester compound and a resin monomer used in desensitizing dentin. By applying 2-hydroxyethyl methacrylate locally to sensitive teeth, sensitive areas in the teeth get sealed and block the dentinal tubules at the dentin surface from stimuli that cause pain. This prevents excitation of the tooth nerve and relieves pain caused by tooth hypersensitivity.
2-hydroxyethyl methacrylate is an enoate ester that is the monomethacryloyl derivative of ethylene glycol. It has a role as a polymerisation monomer and an allergen. It derives from an ethylene glycol and a methacrylic acid.
CAS No. 868-77-9
Molecular Formula C6H10O3
Molecular Weight 130.14 g/mol
IUPAC Name 2-hydroxyethyl 2-methylprop-2-enoate
Standard InChI InChI=1S/C6H10O3/c1-5(2)6(8)9-4-3-7/h7H,1,3-4H2,2H3
Standard InChI Key WOBHKFSMXKNTIM-UHFFFAOYSA-N
SMILES CC(=C)C(=O)OCCO
Canonical SMILES CC(=C)C(=O)OCCO
Boiling Point 67 °C @ 3.5 mm Hg
250 °C (calculated)
Colorform Clear mobile liquid
Flash Point 97 °C (closed cup)
97 °C c.c.
Melting Point FP: -12 °C

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